Cas no 142877-39-2 (2-Piperazinone,4-[2-(dimethylamino)ethyl]-1-methyl-)
142877-39-2 structure
Product Name:2-Piperazinone,4-[2-(dimethylamino)ethyl]-1-methyl-
CAS No:142877-39-2
MF:C9H19N3O
MW:185.266661882401
CID:107973
PubChem ID:15173879
Update Time:2025-04-18
2-Piperazinone,4-[2-(dimethylamino)ethyl]-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazinone,4-[2-(dimethylamino)ethyl]-1-methyl-
- 4-[2-(dimethylamino)ethyl]-1-methylpiperazin-2-one
- 1-[4-(3-Amino-propyl)-piperazin-1-yl]-ethanone
- ACMC-1C573
- AG-D-84881
- AGN-PC-0042RN
- CTK4C3347
- Piperazinone, 4-[2-(dimethylamino)ethyl]-1-methyl-
- SureCN9123131
- 142877-39-2
- DTXSID80569549
- SCHEMBL9123131
- PIPERAZINONE, 4-[2-(DIMETHYLAMINO)ETHYL]-1-METHYL- (9CI)
-
- Inchi: 1S/C9H19N3O/c1-10(2)4-6-12-7-5-11(3)9(13)8-12/h4-8H2,1-3H3
- InChI Key: VBBIBKKOZGGNSB-UHFFFAOYSA-N
- SMILES: O=C1CN(CCN(C)C)CCN1C
Computed Properties
- Exact Mass: 185.15300
- Monoisotopic Mass: 185.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 26.8Ų
Experimental Properties
- PSA: 26.79000
- LogP: -0.80220
2-Piperazinone,4-[2-(dimethylamino)ethyl]-1-methyl- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
142877-39-2 (2-Piperazinone,4-[2-(dimethylamino)ethyl]-1-methyl-) Related Products
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